4-([1,1'-Biphenyl]-4-yl)-5-methylthiazol-2-amine

• IUPAC Name: 5-methyl-4-(4-phenylphenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H14N2S/c1-11-15(18-16(17)19-11)14-9-7-13(8-10-14)12-5-3-2-4-6-12/h2-10H,1H3,(H2,17,18)
• InChI Key: ASNRKRYLKKCZBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)N)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C16H14N2S
• DSSTOX Substance ID: DTXSID701247218
• Molecular Weight: 266.4 g/mol
• CAS RN: 206555-42-2

Description

The compound “4-([1,1’-Biphenyl]-4-yl)-5-methylthiazol-2-amine” is a complex organic molecule. It contains a biphenyl group, which is two benzene rings connected by a single bond, and a thiazol group, which is a type of heterocyclic compound that contains nitrogen and sulfur.

Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds are often synthesized through condensation reactions or other types of organic reactions. The synthesis of these types of compounds often requires careful control of reaction conditions and the use of specific catalysts.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. These techniques can provide detailed information about the arrangement of atoms in a molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. For example, the amine group might participate in acid-base reactions, while the aromatic rings might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using a variety of analytical techniques. These might include measuring its melting point and boiling point, determining its solubility in various solvents, and analyzing its spectral properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action might involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific chemical structure and properties. It’s important to handle all chemicals with appropriate safety precautions, including using personal protective equipment and working in a well-ventilated area.

Future Directions

The future research directions involving this compound could be numerous, depending on its properties and potential applications. For example, it could be studied for its potential use in organic electronics, as a catalyst, or as a pharmaceutical compound.